Cas no 4369-58-8 (3-(1H-1,2,3-triazol-1-yl)propan-1-amine hydrochloride)
4369-58-8 structure
Product Name:3-(1H-1,2,3-triazol-1-yl)propan-1-amine hydrochloride
CAS No:4369-58-8
MF:C5H12Cl2N4
MW:199.0815782547
CID:325314
PubChem ID:53435058
Update Time:2025-09-24
3-(1H-1,2,3-triazol-1-yl)propan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-1-propanamine,hydrochloride (1:2)
- 1-(3-AMINOPROPYL)-1H-1,2,3 TRIAZOLE HYDROCHLORIDE
- 1-(3-AMINOROPYL)-1H-1,2,3 TRIAZOLE DIHYDROCHLORIDE
- 3-(triazol-1-yl)propan-1-amine,dihydrochloride
- 1-(3-AMINOPROPYL)-1H-1,2,3 TRIAZOLE DIHYDROCHLORIDE
- 3-(1H-1,2,3-TRIAZOL-1-YL)-1-PROPANAMINE DIHYDROCHLORIDE
- 3-(1H-1,2,3-TRIAZOL-1-YL)PROPAN-1-AMINE DIHYDROCHLORIDE
- MFCD03840808
- EN300-1698650
- AB16646
- 4369-58-8
- CS-0236231
- BS-37976
- 3-(1H-1,2,3-Triazol-1-yl)-1-propanamine dihydrochloride, AldrichCPR
- [3-(1H-1,2,3-Triazol-1-yl)propyl]amine dihydrochloride
- 3-(triazol-1-yl)propan-1-amine;dihydrochloride
- SCHEMBL5431519
- 3-(1H-1,2,3-triazol-1-yl)propan-1-amine hydrochloride
-
- MDL： MFCD03840808
- Inchi： 1S/C5H10N4.2ClH/c6-2-1-4-9-5-3-7-8-9;;/h3,5H,1-2,4,6H2;2*1H
- InChI Key： VASVVUGVYLVAGW-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1(C=CN=N1)CCCN
Computed Properties
- Exact Mass: 198.04400
- Monoisotopic Mass: 198.0439018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 75.4
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.7Ų
Experimental Properties
- Density: 1.24
- Boiling Point: 249.7°Cat760mmHg
- Flash Point: 104.8°C
- Refractive Index: 1.608
- PSA: 56.73000
- LogP: 1.93120
3-(1H-1,2,3-triazol-1-yl)propan-1-amine hydrochloride Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
3-(1H-1,2,3-triazol-1-yl)propan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H955310-10mg |
3-(1H-1,2,3-triazol-1-yl)propan-1-amine hydrochloride |
4369-58-8 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H955310-50mg |
3-(1H-1,2,3-triazol-1-yl)propan-1-amine hydrochloride |
4369-58-8 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H955310-100mg |
3-(1H-1,2,3-triazol-1-yl)propan-1-amine hydrochloride |
4369-58-8 | 100mg |
$ 135.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | Y1237442-1g |
1-(3-AMINOPROPYL)-1H-1,2,3 TRIAZOLE HYDROCHLORIDE |
4369-58-8 | 95% | 1g |
$400 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1237442-5g |
1-(3-AMINOPROPYL)-1H-1,2,3 TRIAZOLE HYDROCHLORIDE |
4369-58-8 | 95% | 5g |
$1560 | 2024-06-06 | |
| Chemenu | CM434687-1g |
1-(3-AMINOPROPYL)-1H-1,2,3 TRIAZOLE HYDROCHLORIDE |
4369-58-8 | 95%+ | 1g |
$437 | 2023-02-02 | |
| Enamine | EN300-1698650-0.05g |
3-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride |
4369-58-8 | 95% | 0.05g |
$79.0 | 2023-09-20 | |
| Enamine | EN300-1698650-0.1g |
3-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride |
4369-58-8 | 95% | 0.1g |
$117.0 | 2023-09-20 | |
| Enamine | EN300-1698650-0.25g |
3-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride |
4369-58-8 | 95% | 0.25g |
$167.0 | 2023-09-20 | |
| Enamine | EN300-1698650-0.5g |
3-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride |
4369-58-8 | 95% | 0.5g |
$262.0 | 2023-09-20 |
3-(1H-1,2,3-triazol-1-yl)propan-1-amine hydrochloride Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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